Cas no 2171679-06-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• CAS No: 2171679-06-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5885600
• PubChem ID: 165570400
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• EN300-1567553
• 2171679-06-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-9-17(14-23(29)30)27-25(31)24(16(2)33-3)28-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ACMNRASGFMFTIA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)CCC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171679-06-2): An Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171679-06-2) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Aib-Hex, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect the amino group of amino acids during solid-phase peptide synthesis (SPPS).

The Fmoc protecting group is known for its ease of removal under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The Aib (aminobutyric acid) residue in the compound adds a unique structural feature, as Aib is a β-amino acid that can introduce β-turns in peptides, which are crucial for the formation of specific secondary structures. The Hex (hexanoic acid) moiety further extends the hydrophobicity and flexibility of the molecule, making it suitable for a variety of applications in drug design and delivery.

Recent research has highlighted the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced stability and bioavailability. The unique combination of the Fmoc protecting group, Aib residue, and hexanoic acid chain allows for precise control over the conformation and properties of the resulting peptides.

In another study, researchers at the University of California, San Francisco, explored the use of Fmoc-Aib-Hex in the design of cell-penetrating peptides (CPPs). CPPs are short peptides that can efficiently cross cell membranes and deliver therapeutic cargo to intracellular targets. The hydrophobicity and flexibility provided by Fmoc-Aib-Hex were found to significantly enhance the cell-penetrating ability of these peptides, making them promising candidates for targeted drug delivery.

The chemical structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid also makes it an attractive candidate for use in chemical biology research. The methoxy group on the Aib residue adds an additional layer of complexity to the molecule, potentially influencing its interactions with biological targets. This feature has been exploited in studies aimed at understanding protein-protein interactions and enzyme inhibition. For example, a research team at Harvard University used Fmoc-Aib-Hex to develop a series of inhibitors targeting specific enzymes involved in cancer progression.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid involves several steps, including the protection of the amino group with Fmoc, introduction of the Aib residue, and extension with hexanoic acid. These steps require careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize the production process.

In terms of safety and handling, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound to avoid exposure to skin or inhalation.

The future prospects for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The ability to fine-tune its properties through chemical modifications opens up new avenues for creating highly specific and effective therapeutic agents.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2171679-06-2) is a versatile compound with significant potential in both research and clinical settings. Its unique chemical structure and functional groups make it an invaluable tool for advancing our understanding of biological processes and developing innovative treatments for various diseases.